Cas no 500903-95-7 (5-Methyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine)

• Product Name: 5-Methyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• CAS No: 500903-95-7
• MF: C₁₁H₁₆N₂Si
• MW: 204.343643188477
• MDL: MFCD11857671
• CID: 365838
• PubChem ID: 329771539
• Update Time: 2025-04-19

5-Methyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,5-methyl-3-[2-(trimethylsilyl)ethynyl]-
• 5-Methyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• 3-(2-(trimethylsilyl)ethynyl)-2-amino-5-methylpyridine
• 5-methyl-3-[(trimethylsilyl)ethynyl]pyridin-2-amine
• 5-methyl-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine
• 5-methyl-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ylamine
• A-6494
• AC1Q2OGM
• AG-A-86401
• CTK6C3545
• SureCN1713842
• 5-Methyl-3-(trimethylsilylethynyl)pyridin-2-amine
• AKOS015841919
• CS-0453047
• SCHEMBL1713842
• NMFPYZARSQCPID-UHFFFAOYSA-N
• 3-trimethylsilylethynyl-2-amino-5-methylpyridine
• 5-Methyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine, AldrichCPR
• MFCD11857671
• 500903-95-7
• 5-methyl-3-(2-trimethylsilylethynyl)pyridin-2-amine
• DTXSID40457236
• AVA90395
• 5-Methyl-3-[2-(trimethylsilyl)ethynyl]-2-pyridinamine
• G62012
• DB-398703

• MDL： MFCD11857671
• Inchi： 1S/C11H16N2Si/c1-9-7-10(11(12)13-8-9)5-6-14(2,3)4/h7-8H,1-4H3,(H2,12,13)
• InChI Key： NMFPYZARSQCPID-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(N)=NC=C(C)C=1)(C)(C)C

Computed Properties

• Exact Mass: 204.10838
• Monoisotopic Mass: 204.108275053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 290.1±40.0 °C at 760 mmHg
• Flash Point: 129.3±27.3 °C
• PSA: 38.91
• LogP: 2.78230
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Methyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT